N-(5-methyl-3-isoxazolyl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propanamide
• InChI: InChI=1S/C10H12N4O2S2/c1-6-5-8(14-16-6)11-9(15)3-4-17-10-13-12-7(2)18-10/h5H,3-4H2,1-2H3,(H,11,14,15)
• InChI Key: KIIJZEJVARURMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CCSC2=NN=C(S2)C
• Molecular Formula: C10H12N4O2S2
• Molecular Weight: 284.4 g/mol

Description

N-(5-methyl-3-isoxazolyl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MITP, and it has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MITP involves its ability to selectively block the Kv1.3 ion channel. This channel is found on the surface of immune cells, and its activation is required for the proper function of these cells. By blocking this channel, MITP can modulate the activity of immune cells and potentially have therapeutic applications in diseases such as multiple sclerosis and rheumatoid arthritis.
Biochemical and Physiological Effects:
In addition to its effects on immune cells, MITP has also been shown to have a variety of other biochemical and physiological effects. These include its ability to modulate the activity of enzymes involved in the metabolism of neurotransmitters, as well as its potential to act as an antioxidant and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MITP in lab experiments is its specificity for the Kv1.3 ion channel. This allows researchers to selectively modulate the activity of immune cells without affecting other cellular processes. However, one limitation of using MITP is its relatively short half-life, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving MITP. One area of interest is the development of more potent and selective inhibitors of the Kv1.3 ion channel, which could have therapeutic applications in a variety of immune-related diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of MITP, and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of MITP is a complex process that involves multiple steps and requires a high degree of expertise in organic chemistry. The most common method for synthesizing MITP involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with 5-methyl-1,3,4-thiadiazol-2-ylamine, followed by the addition of thionyl chloride and triethylamine. The resulting compound is then purified using various chromatography techniques.

Scientific Research Applications

MITP has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of MITP as a tool for studying the function of ion channels in the nervous system. MITP has been shown to selectively block a specific type of ion channel, known as the Kv1.3 channel, which is involved in the regulation of immune cell function.